Cas no 1805559-15-2 (3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-acetonitrile)

• Product Name: 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-acetonitrile
• CAS No: 1805559-15-2
• MF: C₁₀H₇F₅N₂O
• MW: 266.167399644852
• CID: 4897592
• Update Time: 2025-06-08

3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C10H7F5N2O/c1-18-6-4-5(2-3-16)17-8(10(13,14)15)7(6)9(11)12/h4,9H,2H2,1H3
• InChI Key： DLCVYMJEFHOPHY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(CC#N)N=C1C(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-acetonitrile

Introduction to 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1805559-15-2)

3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound, identified by its CAS number 1805559-15-2, is characterized by a pyridine core substituted with multiple fluorinated and methoxy groups, which contribute to its distinct chemical properties and reactivity. This introduction delves into the compound's structure, synthesis, applications, and recent advancements in research that highlight its importance in modern chemistry.

The molecular structure of 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-acetonitrile consists of a pyridine ring with substituents at the 2-, 3-, and 4-positions. Specifically, the presence of two difluoromethyl groups at the 3-position and a trifluoromethyl group at the 2-position introduces significant electron-withdrawing effects, enhancing the compound's lipophilicity and metabolic stability. Additionally, the methoxy group at the 4-position provides a hydrophilic moiety, balancing the overall solubility and bioavailability. The acetonitrile substituent at the 6-position further influences the compound's electronic properties and potential interactions with biological targets.

The synthesis of 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-acetonitrile involves multi-step organic transformations, typically starting from commercially available pyridine derivatives. Key steps include fluorination reactions using fluorinating agents such as Selectfluor or DAST (diethylaminosulfur trifluoride), followed by methylation and acetonitrile introduction. The use of advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, has improved the efficiency and yield of this process. Recent studies have focused on optimizing these synthetic routes to minimize byproducts and enhance scalability, making the compound more accessible for industrial applications.

One of the most compelling aspects of 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-acetonitrile is its potential as a building block in drug discovery. The combination of fluorinated and methoxy substituents makes it a versatile intermediate for designing novel therapeutic agents. For instance, fluorinated pyridines are known to enhance binding affinity and metabolic stability in drug molecules. Recent research has demonstrated its utility in developing kinase inhibitors, where the electron-withdrawing effects of the fluorinated groups improve interactions with target proteins. Additionally, the compound has shown promise in creating agrochemicals with improved pest resistance due to its structural similarity to natural products that exhibit biological activity.

The pharmacological properties of 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-acetonitrile have been explored in several preclinical studies. Researchers have investigated its effects on various biological pathways, including enzyme inhibition and receptor binding. Notably, derivatives of this compound have demonstrated inhibitory activity against enzymes involved in cancer metabolism, suggesting their potential as anticancer agents. Furthermore, studies have highlighted its role in modulating inflammatory pathways by interacting with specific receptors in immune cells. These findings underscore the compound's significance as a lead molecule for developing novel therapeutics.

Advances in computational chemistry have further enhanced our understanding of 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-acetonitrile's behavior. Molecular modeling studies have revealed insights into its binding modes with biological targets, aiding in rational drug design. Additionally, quantum mechanical calculations have been employed to predict its reactivity and stability under various conditions. These computational approaches complement experimental data and provide a more comprehensive framework for optimizing its properties for specific applications.

The agrochemical industry has also recognized the potential of 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-acetonitrile as a precursor for developing novel pesticides. Its structural features contribute to enhanced bioactivity against pests while maintaining environmental safety. Recent studies have focused on synthesizing analogs with improved efficacy and reduced toxicity profiles. Field trials have shown promising results in controlling resistant pests without harming beneficial organisms, highlighting its potential as a sustainable solution for agricultural challenges.

Looking ahead, future research on 3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-acetonitrile is expected to expand into new areas such as material science and nanotechnology. Its unique electronic properties make it a candidate for developing advanced materials with applications in electronics and sensors. Additionally, researchers are exploring its potential use in photodynamic therapy due to its ability to generate reactive oxygen species under light irradiation.

In conclusion,3-(Difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-acetonitrile (CAS No. 1805559-15-2) is a multifaceted compound with significant potential across multiple industries. Its synthesis continues to be refined through innovative methodologies, while its applications in pharmaceuticals and agrochemicals are being expanded through rigorous research efforts. As our understanding of its properties grows, so too does its importance as a key intermediate in modern chemistry.